Cas no 2306274-33-7 (5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one)

• Product Name: 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one
• CAS No: 2306274-33-7
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5302564
• Update Time: 2026-03-10

5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one Chemical and Physical Properties

Names and Identifiers

• 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one

• Inchi： 1S/C7H13N3O/c1-9-3-6(11)10(2)7(9)4-8-5-7/h8H,3-5H2,1-2H3
• InChI Key： XXBJEVJQZUTGBC-UHFFFAOYSA-N
• SMILES： CN1C(CN(C)C21CNC2)=O

Additional information on 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one

Introduction to 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one (CAS No: 2306274-33-7)

5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one, identified by its Chemical Abstracts Service (CAS) number 2306274-33-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic triazine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one consists of a spirocyclic framework that combines a triazine ring with an octanone moiety. This arrangement imparts distinct steric and electronic properties to the molecule, which are critical in determining its interactions with biological targets. The presence of methyl groups at the 5th and 8th positions enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability—a crucial factor in drug design.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high binding affinity towards various biological receptors. The triazine core of 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one is particularly noteworthy for its potential as a scaffold for designing molecules with antiviral, anticancer, and anti-inflammatory properties. Researchers have been exploring its interactions with enzymes and receptors involved in metabolic pathways, aiming to identify novel pharmacological targets.

One of the most compelling aspects of 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one is its versatility in chemical modification. The spirocyclic structure allows for the introduction of diverse functional groups at strategic positions without compromising the core pharmacophore. This flexibility has enabled scientists to generate libraries of derivatives with tailored properties for specific therapeutic applications. For instance, modifications at the 2-position can alter the compound's solubility and metabolic stability, while changes at the 7-one position can fine-tune its binding affinity to biological targets.

The synthesis of 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control during formation to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to construct this complex framework efficiently. These approaches not only enhance the synthetic feasibility but also open doors for further structural diversification.

Recent studies have highlighted the potential of 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one as a lead compound in drug discovery programs targeting neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical investigations have shown promising results in animal models, demonstrating its neuroprotective effects and ability to modulate neurotransmitter activity.

The compound's anti-inflammatory properties have also been explored in detail. Research indicates that 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one can inhibit key inflammatory pathways by modulating cytokine production and reducing oxidative stress. These findings suggest its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to target multiple inflammatory mediators simultaneously makes this compound a promising candidate for developing combination therapies.

In addition to its therapeutic potential, 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one has shown promise in antimicrobial applications. Studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria as well as fungi. The unique structure of the compound allows it to disrupt microbial cell membranes and interfere with vital metabolic processes. This broad-spectrum activity makes it an attractive candidate for developing novel antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic profile of 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) properties to optimize its bioavailability and minimize side effects. Computational modeling techniques have been employed to predict how the molecule will behave within biological systems before experimental validation is conducted. These simulations have helped refine structural modifications aimed at improving pharmacokinetic properties.

The regulatory landscape for 5,8-dimethyl-2,5,8-triazaspiro[3.4]octan-7-one is evolving alongside advancements in drug development technologies. Regulatory agencies are increasingly recognizing the importance of innovative compounds like this one that offer new mechanisms of action or improved efficacy compared to existing treatments. Clinical trials are currently underway to evaluate its safety and efficacy in humans across various therapeutic indications—a critical step toward bringing this promising compound into clinical practice.

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